Cas no 15016-42-9 (2-Vinylphenylboronic acid)

• Product Name: 2-Vinylphenylboronic acid
• CAS No: 15016-42-9
• MF: C₈H₉BO₂
• MW: 147.966862440109
• MDL: MFCD01074659
• CID: 87469
• PubChem ID: 354333290
• Update Time: 2025-06-15

2-Vinylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Vinylphenylboronic acid
• AKOS BRN-0141
• 2-BORONOSTYRENE
• 2-VINYLBENZENEBORONIC ACID
• RARECHEM AH PB 0210
• styrene-2-boronic acid
• 2-Vinylphenylboronic Acid (contains varying amounts of Anhydride)
• (2-ethenylphenyl)boronic acid
• (2-Vinylphenyl)Boronic Acid
• Styrene-2-boronic Acid (contains varying amounts of Anhydride)
• 2-Vinylbenzeneboronic Acid (contains varying amounts of Anhydride)
• Boronic acid, (ethenylphenyl)-
• 2-Vinylphenylboronicacid
• 2-vinyl-phenylboronic acid
• 2-ethenylphenylboronic acid
• 2-vinyl benzene boronic acid
• KSC497C7P
• (2-vinylphenyl) boronic acid
• QHFAXRHEKNHTDH-UHFFFAOYSA-N
• Boronic acid, B-(2-ethenylp
• F20516
• 2-Vinylphenylboronic acid, AldrichCPR
• PS-9573
• Boronic acid, B-(2-ethenylphenyl)-
• 15016-42-9
• AB08106
• DTXSID80378577
• SCHEMBL393924
• MFCD01074659
• FT-0613470
• J-510362
• CS-W016344
• B-(2-ETHENYLPHENYL)BORONIC ACID
• V0140
• AKOS004116554
• SY025003
• DB-010490
• 681-433-8

• MDL： MFCD01074659
• Inchi： 1S/C8H9BO2/c1-2-7-5-3-4-6-8(7)9(10)11/h2-6,10-11H,1H2
• InChI Key： QHFAXRHEKNHTDH-UHFFFAOYSA-N
• SMILES： OB(C1C=CC=CC=1C=C)O
• BRN： 3030430

Computed Properties

• Exact Mass: 148.07000
• Monoisotopic Mass: 148.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.09
• Melting Point: 109°C(lit.)
• Boiling Point: 313.7°C at 760 mmHg
• Flash Point: 143.5°C
• Refractive Index: 1.539
• Water Partition Coefficient: Insoluble in water.
• PSA: 40.46000
• LogP: 0.00940
• Solubility: Not determined

2-Vinylphenylboronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-41
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Vinylphenylboronic acid

Introduction to 2-Vinylphenylboronic Acid (CAS No: 15016-42-9)

2-Vinylphenylboronic acid, with the chemical formula C₆H₅BO₂ and CAS number 15016-42-9, is a versatile boronic acid derivative that has garnered significant attention in the field of pharmaceuticals, materials science, and chemical biology. This compound is characterized by a vinyl substituent attached to a phenyl ring, which is further functionalized with a boronic acid group. The unique structural features of 2-vinylphenylboronic acid make it a valuable intermediate in organic synthesis and a promising candidate for various applications, particularly in drug development and smart materials.

The boronic acid moiety in 2-vinylphenylboronic acid enables it to participate in diverse chemical reactions, including Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. This reactivity has made it an indispensable tool in medicinal chemistry for constructing biaryl structures, which are prevalent in many biologically active compounds. Additionally, the vinyl group provides a site for further functionalization, allowing for the creation of polymers and copolymers with tailored properties.

In recent years, 2-vinylphenylboronic acid has been extensively studied for its potential applications in biomedical research. Boronic acids are known for their ability to form reversible covalent bonds with biological molecules, such as sugars and peptides, making them useful in the development of enzyme inhibitors and diagnostic agents. The vinylphenyl group enhances the solubility and bioavailability of boronic acid derivatives, making them more suitable for therapeutic applications. For instance, researchers have explored its use in creating targeted drug delivery systems and ligands for metal-organic frameworks (MOFs), which have applications in drug storage and release.

One of the most exciting areas of research involving 2-vinylphenylboronic acid is its role in developing smart materials. Boronic acids can undergo stimuli-responsive transformations, such as changes in conformation or solubility upon exposure to specific environmental conditions like pH or temperature. This property has been leveraged to create materials that can adapt their properties in response to external stimuli, making them ideal for applications in sensors, actuators, and drug-eluting implants. The vinyl group further enhances these capabilities by allowing for covalent attachment to other functional groups, enabling the design of multifunctional materials.

The pharmaceutical industry has also shown great interest in 2-vinylphenylboronic acid due to its potential as a lead compound for drug discovery. Its ability to form stable complexes with biological targets has led to the development of several experimental drugs that are being tested in clinical trials. These drugs target various diseases, including cancer and infectious disorders. The boronic acid moiety interacts with enzymes and receptors in a way that can inhibit their activity or modulate their function. The vinylphenyl group provides additional binding sites or handles for further optimization of drug candidates.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for 2-vinylphenylboronic acid, making it more accessible for industrial applications. Techniques such as transition-metal-catalyzed reactions and flow chemistry have improved yields and purity levels, reducing costs and environmental impact. These improvements have opened up new possibilities for using 2-vinylphenylboronic acid in large-scale manufacturing processes for pharmaceuticals and advanced materials.

The environmental impact of using 2-vinylphenylboronic acid has also been a focus of research. Efforts have been made to develop greener synthetic routes that minimize waste and hazardous byproducts. Additionally, researchers are exploring ways to recover and reuse boron-containing compounds from industrial processes to reduce resource consumption. These sustainable practices align with global efforts to promote green chemistry and reduce the ecological footprint of chemical manufacturing.

In conclusion, 2-vinylphenylboronic acid (CAS No: 15016-42-9) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features enable it to participate in diverse chemical reactions and interactions, making it invaluable in pharmaceuticals, materials science, and chemical biology. As research continues to uncover new uses for this compound, its importance is likely to grow further, driving innovation and discovery in these fields.